Cas no 80481-96-5 (Cyclopentane-1,1-dicarboxylic acid)

• Product Name: Cyclopentane-1,1-dicarboxylic acid
• CAS No: 80481-96-5
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 2724335
• PubChem ID: 228895
• Update Time: 2025-04-21

Cyclopentane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopentanedicarboxylicacid
• MFCD00029146
• NSC22076
• DTXSID80901708
• MLS002638841
• SCHEMBL440358
• NSC-22076
• AKOS016011116
• 5802-65-3
• Cyclopentanedicarboxylic acid
• NoName_846
• cyclopentane-1,1-dicarboxylic acid
• SY047782
• DA-30478
• HMS3082E21
• 1,1-Cyclopentanedicarboxylic acid
• SMR001548303
• DS-6415
• 80481-96-5
• CS-0043922
• Cyclopentane-1,1-dicarboxylic acid

• Inchi： 1S/C7H10O4/c8-5(9)7(6(10)11)3-1-2-4-7/h1-4H2,(H,8,9)(H,10,11)
• InChI Key： YZFOGXKZTWZVFN-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CCCC1)=O

Computed Properties

• Exact Mass: 158.05790880Da
• Monoisotopic Mass: 158.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų